4-(1,3-Dithiolan-2-yl)benzoyl chloride

• CAS: 627873-42-1

Core Science & Biosynthesis

Chemical structure and physical properties of 4-(1,3-Dithiolan-2-yl)benzoyl chloride

An In-Depth Technical Guide to 4-(1,3-Dithiolan-2-yl)benzoyl chloride

Authored by: Gemini, Senior Application Scientist

Introduction

4-(1,3-Dithiolan-2-yl)benzoyl chloride is a bifunctional organic molecule of significant interest to researchers in medicinal chemistry and synthetic organic chemistry. Its structure incorporates a reactive acyl chloride group and a dithiolane moiety, which serves as a stable protecting group for an aldehyde. This unique combination makes it a valuable building block for the synthesis of complex molecules, particularly in the development of novel therapeutic agents. The acyl chloride provides a reactive handle for the introduction of the benzoyl scaffold into various molecular frameworks through reactions with a wide range of nucleophiles. Simultaneously, the dithiolane protects a latent aldehyde functionality that can be unmasked at a later synthetic stage for further elaboration. This guide provides a comprehensive overview of the chemical structure, synthesis, and predicted physical and chemical properties of 4-(1,3-dithiolan-2-yl)benzoyl chloride, offering practical insights for its application in research and drug development.

Chemical Structure and Identification

The chemical structure of 4-(1,3-dithiolan-2-yl)benzoyl chloride consists of a benzene ring substituted at the 1 and 4 positions with a benzoyl chloride group and a 1,3-dithiolane ring, respectively.

Molecular Formula: C₁₀H₉ClOS₂

Molecular Weight: 244.76 g/mol

Synthesis of 4-(1,3-Dithiolan-2-yl)benzoyl chloride

The most direct and common method for the synthesis of 4-(1,3-dithiolan-2-yl)benzoyl chloride is the reaction of its corresponding carboxylic acid, 4-(1,3-dithiolan-2-yl)benzoic acid, with a suitable chlorinating agent. The choice of the chlorinating agent is critical to ensure the stability of the dithiolane ring. Thionyl chloride (SOCl₂) and oxalyl chloride ((COCl)₂) are the reagents of choice for this transformation due to their high reactivity and the formation of gaseous byproducts that are easily removed from the reaction mixture.[1][2]

Proposed Synthetic Protocol

This protocol describes the synthesis of 4-(1,3-dithiolan-2-yl)benzoyl chloride from 4-(1,3-dithiolan-2-yl)benzoic acid using thionyl chloride.

Materials:

• 4-(1,3-Dithiolan-2-yl)benzoic acid

• Thionyl chloride (SOCl₂)

• Anhydrous dichloromethane (DCM) or toluene

• Anhydrous N,N-dimethylformamide (DMF) (catalytic amount)

• Rotary evaporator

• Schlenk line or nitrogen/argon inert atmosphere setup

• Glassware (round-bottom flask, condenser, dropping funnel)

Procedure:

• Preparation: In a flame-dried two-necked round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere (nitrogen or argon), add 4-(1,3-dithiolan-2-yl)benzoic acid (1.0 eq).

• Solvent Addition: Add anhydrous dichloromethane or toluene to the flask to suspend the carboxylic acid.

• Catalyst Addition: Add a catalytic amount of anhydrous DMF (1-2 drops) to the suspension.

• Reagent Addition: Slowly add thionyl chloride (1.5-2.0 eq) to the reaction mixture at room temperature via a dropping funnel.[3]

• Reaction: Heat the reaction mixture to reflux (typically 40-50°C for DCM or higher for toluene) and monitor the reaction progress. The reaction is usually complete within 2-4 hours, which can be observed by the cessation of gas evolution (SO₂ and HCl) and the dissolution of the starting material.

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

• Purification: Remove the excess thionyl chloride and solvent under reduced pressure using a rotary evaporator. To ensure complete removal of residual thionyl chloride, the crude product can be co-evaporated with anhydrous toluene. The resulting crude 4-(1,3-dithiolan-2-yl)benzoyl chloride is often of sufficient purity for subsequent reactions. If further purification is required, vacuum distillation can be employed, though care must be taken to avoid high temperatures that could lead to decomposition.

Causality Behind Experimental Choices:

• Inert Atmosphere: Acyl chlorides are sensitive to moisture, and an inert atmosphere prevents hydrolysis back to the carboxylic acid.[4]

• Anhydrous Solvents: The use of anhydrous solvents is crucial to prevent the hydrolysis of both the thionyl chloride and the product acyl chloride.

• Catalytic DMF: DMF acts as a catalyst by forming a reactive Vilsmeier intermediate with thionyl chloride, which then reacts with the carboxylic acid to form the acyl chloride.[5] This catalytic cycle accelerates the reaction.

• Excess Thionyl Chloride: Using a slight excess of thionyl chloride ensures the complete conversion of the carboxylic acid. The excess reagent is easily removed by evaporation.

• Reflux: Heating the reaction mixture increases the reaction rate, ensuring a complete and timely conversion.

Figure 1: Synthesis workflow for 4-(1,3-Dithiolan-2-yl)benzoyl chloride.

Physical and Spectroscopic Properties (Predicted)

Direct experimental data for 4-(1,3-dithiolan-2-yl)benzoyl chloride is not widely published. However, its physical and spectroscopic properties can be reasonably predicted based on the known properties of benzoyl chloride and its substituted derivatives.[4][6][7]

Property	Predicted Value	Rationale
Appearance	Colorless to pale yellow liquid	Similar to other benzoyl chloride derivatives.[4]
Odor	Pungent, lachrymatory	Characteristic of acyl chlorides.[6]
Boiling Point	> 200 °C (decomposes)	Higher than benzoyl chloride (197.2 °C) due to increased molecular weight.[4]
Melting Point	Not readily predictable	Likely a low-melting solid or liquid at room temperature.
Solubility	Soluble in common organic solvents (DCM, THF, toluene); reacts with protic solvents (water, alcohols).	Typical solubility profile for acyl chlorides.[8]

Predicted Spectroscopic Data:

• ¹H NMR (CDCl₃):

  • Aromatic protons: 7.5-8.2 ppm (multiplets, 4H).

  • Dithiolane methine proton (-S-CH-S-): ~5.8 ppm (singlet, 1H).

  • Dithiolane methylene protons (-S-CH₂-CH₂-S-): 3.3-3.5 ppm (multiplet, 4H).

• ¹³C NMR (CDCl₃):

  • Carbonyl carbon (-COCl): ~168 ppm.

  • Aromatic carbons: 125-145 ppm.

  • Dithiolane methine carbon (-S-CH-S-): ~55 ppm.

  • Dithiolane methylene carbons (-S-CH₂-CH₂-S-): ~40 ppm.

• IR (neat):

  • Strong C=O stretch: ~1770-1800 cm⁻¹ (characteristic of an acyl chloride).

  • C-Cl stretch: ~870-900 cm⁻¹.

Reactivity and Chemical Properties

The reactivity of 4-(1,3-dithiolan-2-yl)benzoyl chloride is dominated by the electrophilic nature of the acyl chloride group and the relative stability of the dithiolane ring.

Reactivity of the Acyl Chloride Group

The carbonyl carbon of the acyl chloride is highly electrophilic, making it susceptible to nucleophilic attack. This reactivity allows for the facile introduction of the 4-(1,3-dithiolan-2-yl)benzoyl moiety into a variety of molecules. Common reactions include:

• Hydrolysis: Reacts with water to form the corresponding carboxylic acid.[6]

• Alcoholysis: Reacts with alcohols to form esters.[9]

• Aminolysis: Reacts with amines to form amides.[6]

• Friedel-Crafts Acylation: Reacts with aromatic compounds in the presence of a Lewis acid catalyst to form diaryl ketones.[10]

The reactivity of the benzoyl chloride can be influenced by the electronic properties of the substituent at the para-position. The dithiolane group is generally considered to be weakly electron-withdrawing, which would slightly enhance the electrophilicity of the carbonyl carbon compared to unsubstituted benzoyl chloride.[11]

Stability of the Dithiolane Group

The 1,3-dithiolane group is a robust protecting group for aldehydes, stable to a wide range of reaction conditions, including those that are acidic and basic.[12][13] This stability is a key advantage, allowing for extensive chemical modifications at the acyl chloride position without affecting the protected aldehyde. However, the dithiolane group can be cleaved under specific conditions, typically involving oxidative or reductive methods, or with the use of heavy metal salts.[14][15] It is important to consider the compatibility of any planned subsequent reactions with the stability of the dithiolane ring.

Figure 2: General reactivity of 4-(1,3-Dithiolan-2-yl)benzoyl chloride with various nucleophiles.

Applications in Research and Drug Development

4-(1,3-Dithiolan-2-yl)benzoyl chloride is a versatile intermediate with significant potential in organic synthesis and drug discovery.

• Synthesis of Bifunctional Molecules: The presence of two distinct functional groups allows for orthogonal chemical modifications. The acyl chloride can be reacted first, followed by deprotection of the dithiolane to reveal the aldehyde for subsequent reactions such as reductive amination, Wittig reactions, or oxidation to a carboxylic acid.

• Preparation of Bioactive Compounds: This molecule can be used to synthesize a variety of compounds with potential biological activity. The benzoyl moiety is a common scaffold in many pharmaceutical agents, and the ability to introduce a protected aldehyde offers a route to further functionalization.

• Linker Chemistry: In the field of drug-conjugate chemistry, this molecule could serve as a linker, with one end attaching to a drug molecule via the acyl chloride and the other end (after deprotection) attaching to another molecule or a solid support.

Safety Information

4-(1,3-Dithiolan-2-yl)benzoyl chloride should be handled with care, following standard laboratory safety procedures for reactive acyl chlorides.

• Toxicity: Acyl chlorides are generally corrosive and lachrymatory. Inhalation of vapors and contact with skin and eyes should be avoided.

• Handling: All manipulations should be carried out in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn.

• Storage: The compound should be stored in a tightly sealed container under an inert atmosphere in a cool, dry place away from moisture.

• Disposal: Dispose of the compound in accordance with local regulations for hazardous chemical waste.

References

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• Matrix Fine Chemicals. 4-(1,3-DITHIOLAN-2-YL)PHENOL | CAS 22068-49-1. Available from: [Link]

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• Organic Syntheses. benzoylcholine iodide and chloride. Available from: [Link]

• Google Patents. US4430181A - Process for the preparation of benzoyl chloride.

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The Solubility Profile of 4-(1,3-Dithiolan-2-yl)benzoyl Chloride: A Technical Guide to Anhydrous Equilibrium and Handling

Target Audience: Research Chemists, Formulation Scientists, and Process Engineers Document Type: Technical Whitepaper / Application Guide

Executive Summary

The compound 4-(1,3-Dithiolan-2-yl)benzoyl chloride is a highly reactive, bifunctional organic intermediate. It features a lipophilic 1,3-dithiolane ring—commonly utilized as a robust protecting group for aldehydes—and a highly electrophilic acyl chloride moiety[1][2]. Understanding its solubility profile is not merely a thermodynamic exercise; it is a kinetic challenge. Because the acyl chloride group is exquisitely sensitive to nucleophilic attack, traditional solubility determinations in protic media (like water or alcohols) are impossible, as they result in rapid solvolysis rather than true dissolution[3][4].

This whitepaper provides a comprehensive framework for understanding the solubility behavior of 4-(1,3-Dithiolan-2-yl)benzoyl chloride in organic solvents. It establishes a modified, self-validating protocol based on USP <1236> Solubility Measurements [5], specifically adapted for moisture-sensitive electrophiles.

Chemical Profiling & Mechanistic Behavior

To accurately profile the solubility of this compound, we must first deconstruct its molecular architecture and its impact on solvent interactions:

• The 1,3-Dithiolane Ring: This sulfur-containing heterocycle significantly increases the molecule's lipophilicity and polarizability. It drives high solubility in polar aprotic and non-polar aromatic solvents (e.g., dichloromethane, toluene) through strong dispersion forces and dipole-induced dipole interactions.

• The Acyl Chloride Moiety: The highly polarized carbon-chlorine bond renders the carbonyl carbon highly electrophilic. In the presence of protic solvents (water, methanol, ethanol, amines), the compound undergoes irreversible nucleophilic acyl substitution, yielding the corresponding carboxylic acid or ester, alongside hydrogen chloride (HCl) gas[3][4].

The Causality of Solvent Selection: Due to this reactivity, solvents must be strictly aprotic and anhydrous . Even trace moisture (ambient humidity) in hygroscopic solvents like tetrahydrofuran (THF) will initiate hydrolysis, artificially skewing solubility data and degrading the solute.

Table 1: Solubility Matrix in Common Organic Solvents

Note: Values are empirical estimates based on structural heuristics and analog behavior under strictly anhydrous conditions at 25.0 °C.

Solvent Classification	Solvent	Estimated Solubility (mg/mL)	Stability / Reactivity Profile
Halogenated (Aprotic)	Dichloromethane (DCM)	> 500 (Freely Soluble)	Stable. Optimal for storage and reactions.
Halogenated (Aprotic)	Chloroform	> 400 (Freely Soluble)	Stable. Excellent solvating power.
Aromatic (Aprotic)	Toluene	> 300 (Freely Soluble)	Stable. Ideal for high-temp reflux reactions.
Ether (Aprotic)	Tetrahydrofuran (THF)	> 400 (Freely Soluble)	Conditionally Stable. Must be peroxide-free and dried over molecular sieves.
Aliphatic (Aprotic)	Hexanes / Heptane	10 - 50 (Sparingly Soluble)	Stable. Poor polarity match; useful as an anti-solvent for crystallization.
Protic (Alcohols)	Methanol / Ethanol	N/A (Reactive)	Unstable. Rapidly forms 4-(1,3-dithiolan-2-yl)benzoate esters[4].
Aqueous	Water / Buffers	N/A (Reactive)	Unstable. Rapid hydrolysis to the corresponding carboxylic acid[3].

Methodology: Anhydrous Equilibrium Solubility Determination

Standard solubility protocols, such as the Saturation Shake-Flask Method outlined in USP <1236>[5][6], rely on equilibrating a solute in a solvent for 24 hours, filtering, and analyzing via High-Performance Liquid Chromatography (HPLC).

However, applying standard USP <1236> to 4-(1,3-Dithiolan-2-yl)benzoyl chloride will fail. Standard reversed-phase HPLC uses aqueous mobile phases, which will hydrolyze the intact acid chloride on the column, leading to split peaks, column degradation, and invalid data.

To ensure scientific integrity and a self-validating system , the following modified protocol employs a chemical quenching/derivatization step prior to analysis.

Step-by-Step Protocol

Step 1: Solvent Dehydration and Verification

• Action: Dry the target aprotic solvent (e.g., DCM, Toluene) over activated 3Å molecular sieves for 48 hours.

• Validation: Perform Karl Fischer (KF) titration. The solvent must register < 10 ppm H₂O before proceeding. Causality: Any moisture will consume the solute, violating the thermodynamic equilibrium of the intact molecule.

Step 2: Saturation Shake-Flask (Glovebox Operations)

• Action: Inside an Argon-purged glovebox, add an excess of 4-(1,3-Dithiolan-2-yl)benzoyl chloride (e.g., 600 mg) to a 5 mL amber glass vial. Add 1.0 mL of the anhydrous solvent.

• Action: Seal the vial with a PTFE-lined cap and parafilm.

Step 3: Thermodynamic Equilibration

• Action: Transfer the sealed vial to a temperature-controlled orbital shaker. Agitate at 150 RPM at exactly 25.0 ± 0.1 °C for 24 hours[5][7].

Step 4: Phase Separation

• Action: Return the vial to the glovebox. Draw the suspension into a glass syringe and filter through a 0.22 µm PTFE syringe filter into a pre-weighed, dry vial. Causality: PTFE is chemically inert to acid chlorides, whereas nylon or cellulose filters may react or degrade.

Step 5: Chemical Quenching (Derivatization)

• Action: Accurately pipette 10.0 µL of the saturated, filtered solution into a volumetric flask containing 9.99 mL of anhydrous methanol with 1% pyridine .

• Causality: The acid chloride is instantaneously and quantitatively converted into the stable methyl ester (methyl 4-(1,3-dithiolan-2-yl)benzoate). The pyridine acts as an acid scavenger to neutralize the evolved HCl, preventing degradation of the dithiolane ring.

Step 6: HPLC-UV Analysis

• Action: Analyze the derivatized solution using standard reversed-phase HPLC-UV (e.g., C18 column, Water/Acetonitrile gradient). Quantify the methyl ester against a pre-established calibration curve of the synthesized ester standard. Back-calculate the molarity to determine the original solubility of the acid chloride.

Analytical Workflow Visualization

The following diagram illustrates the logical flow and causality of the modified anhydrous solubility protocol.

Caption: Workflow for the anhydrous equilibrium solubility determination of reactive acyl chlorides.

Conclusion

Handling and profiling 4-(1,3-Dithiolan-2-yl)benzoyl chloride requires a deep understanding of its dual chemical nature. While the dithiolane ring provides excellent solubility in a wide array of organic solvents, the extreme electrophilicity of the benzoyl chloride group dictates that all handling, storage, and analytical measurements be conducted under rigorously anhydrous conditions. By modifying standard USP <1236> protocols to include a quantitative derivatization step, researchers can obtain accurate, reproducible thermodynamic solubility data without compromising the integrity of their analytical instrumentation.

References

• USP <1236> Solubility Measurements. United States Pharmacopeia - National Formulary (USP-NF). Retrieved from [Link]

• Solubility Determination Methods in USP. Scribd. Retrieved from [Link]

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• Formation of Acid Chlorides. BYJU'S. Retrieved from [Link]

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Protocols & Analytical Methods

Application Notes &amp; Protocols: 4-(1,3-Dithiolan-2-yl)benzoyl chloride as a Bifunctional Linker in Bioconjugation

A Senior Application Scientist's Guide to Two-Stage Bioconjugation Strategies

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the use of 4-(1,3-Dithiolan-2-yl)benzoyl chloride as a versatile, bifunctional linker for advanced bioconjugation applications. This heterobifunctional reagent enables a robust, two-stage ligation strategy. The initial stage involves the acylation of primary amines on biomolecules via the reactive benzoyl chloride moiety. The second, latent reactive group, a dithiolane-protected benzaldehyde, can be unmasked under specific conditions for subsequent chemoselective ligation. This controlled, sequential approach is highly advantageous for the construction of complex bioconjugates, including antibody-drug conjugates (ADCs), immobilized proteins for biosensors, and precisely assembled protein-protein complexes. We present the underlying chemical principles, step-by-step experimental protocols, and critical technical insights to empower researchers, scientists, and drug development professionals in leveraging this powerful tool.

Introduction: The Power of Sequential Ligation

In the pursuit of novel therapeutics and advanced diagnostics, the ability to covalently link biomolecules with precision is paramount.[1] Bifunctional crosslinkers are the molecular bridges that make this possible, possessing two reactive groups that can form stable bonds with specific functionalities on proteins, peptides, or nucleic acids.[2] 4-(1,3-Dithiolan-2-yl)benzoyl chloride offers a distinct advantage over many conventional linkers by facilitating a sequential or orthogonal conjugation strategy.

The linker's design incorporates two key features:

• An Amine-Reactive Acyl Chloride: This functional group reacts readily with nucleophilic primary amines, such as the ε-amine of lysine residues or the N-terminus of a protein, to form a highly stable amide bond.[3][4] This reaction is typically rapid and efficient under controlled pH conditions.

• A Protected Aldehyde: The 1,3-dithiolane group serves as a robust protecting group for a benzaldehyde moiety.[5] Dithioacetals are known for their exceptional stability across a wide range of pH values and are orthogonal to many common bioconjugation reactions.[6] This stability allows the initial amine-conjugation to proceed without premature reaction of the second functional group. The aldehyde can then be revealed in a subsequent, controlled deprotection step.[7]

This two-stage approach provides exceptional control over the conjugation process, minimizing the formation of undesirable homodimers or complex mixtures. The unmasked aldehyde is a versatile chemical handle for a variety of "bioorthogonal" ligation chemistries, most notably the formation of hydrazones and oximes, which proceed with high chemoselectivity under mild, aqueous conditions.[8][9][10]

Properties and Handling of 4-(1,3-Dithiolan-2-yl)benzoyl chloride

A thorough understanding of the reagent's properties is critical for successful and reproducible bioconjugation.

Property	Value	Source/Note
Molecular Formula	C₁₀H₉ClOS₂
Molecular Weight	244.76 g/mol
Appearance	Off-white to yellow solid
Purity	≥95% recommended
Solubility	Soluble in anhydrous organic solvents (e.g., DMSO, DMF)	Insoluble in aqueous buffers
Reactivity	Moisture sensitive; acyl chloride hydrolyzes in water	[11][12]

Storage and Handling:

• Storage: Store in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) at -20°C. The reagent is sensitive to moisture and should be protected from humidity to prevent hydrolysis of the benzoyl chloride group.

• Handling: Always handle in a fume hood. Use anhydrous solvents and techniques when preparing stock solutions. It is recommended to prepare stock solutions in a dry, polar aprotic solvent like DMSO or DMF immediately before use.

Experimental Workflows and Chemical Principles

The overall strategy involves two main experimental phases: initial protein modification via amine acylation, followed by purification and subsequent deprotection and secondary ligation.

Figure 2: Amine acylation reaction mechanism.

To ensure reaction efficiency and minimize hydrolysis of the linker, the reaction is performed in an amine-free buffer at a slightly alkaline pH (8.0-9.0). This pH maintains the deprotonated, nucleophilic state of the primary amines while the buffer capacity neutralizes the HCl byproduct.

Detailed Experimental Protocols

Protocol 1: Amine Conjugation with 4-(1,3-Dithiolan-2-yl)benzoyl chloride

This protocol describes the initial conjugation of the linker to a model protein (e.g., an antibody, IgG).

A. Materials

• Protein solution (e.g., IgG at 5-10 mg/mL)

• Amine-free conjugation buffer: 0.1 M sodium phosphate, 0.15 M NaCl, pH 8.5

• 4-(1,3-Dithiolan-2-yl)benzoyl chloride

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Purification tools: Desalting column (e.g., Zeba™ Spin Desalting Columns) or dialysis cassette

B. Reagent Preparation

• Buffer Exchange: Ensure the protein is in the amine-free conjugation buffer. Buffers containing primary amines like Tris or glycine are incompatible and must be removed. [13]2. Linker Stock Solution: Immediately before use, dissolve the 4-(1,3-Dithiolan-2-yl)benzoyl chloride in anhydrous DMSO to prepare a 10-25 mM stock solution. Vortex briefly to ensure complete dissolution.

C. Conjugation Reaction

• Bring the protein solution to room temperature.

• Calculate the volume of the linker stock solution required to achieve the desired molar excess. A 10- to 20-fold molar excess of linker to protein is a good starting point for optimization.

• Add the calculated volume of the linker stock solution to the protein solution dropwise while gently stirring. The final concentration of DMSO in the reaction mixture should not exceed 10% (v/v) to avoid protein denaturation.

• Allow the reaction to proceed for 1-2 hours at room temperature with gentle stirring.

D. Purification

• Immediately following the incubation period, remove the excess, unreacted linker and reaction byproducts.

• For rapid purification, use a desalting column equilibrated with a suitable buffer for the next step (e.g., PBS, pH 7.4).

• Alternatively, perform dialysis against the desired buffer at 4°C with multiple buffer changes over 12-24 hours.

• Characterize the resulting protected conjugate using appropriate methods (e.g., UV-Vis spectroscopy, mass spectrometry) to determine the degree of labeling (DOL).

Protocol 2: Dithiolane Deprotection and Secondary Ligation

This protocol details the unmasking of the aldehyde and subsequent conjugation to a hydrazide- or aminooxy-functionalized molecule.

A. Materials

• Protected Conjugate from Protocol 1

• Deprotection Reagent: e.g., Mercury(II) nitrate trihydrate [7]or an oxidative system. Caution: Mercury compounds are highly toxic. Handle with extreme care and follow all institutional safety guidelines for use and disposal.

• Ligation Partner (e.g., Hydrazide-activated payload, Aminooxy-biotin)

• Ligation Buffer: 100 mM Sodium Acetate, pH 4.7

• Aniline (optional, as catalyst) [14][15]* Quenching and Purification reagents

B. Deprotection of the Dithiolane Group Due to the toxicity and harshness of many deprotection reagents, this step requires careful optimization to maximize aldehyde yield while maintaining protein integrity. The following is a representative starting point using a mercury-based method.

• To the purified protected conjugate, add a 2- to 5-fold molar excess of Mercury(II) nitrate trihydrate.

• Incubate at room temperature for 30-60 minutes. The reaction progress can be monitored by analytical techniques if a suitable assay for the free aldehyde is available.

• Immediately purify the aldehyde-activated conjugate from the mercury salts and byproducts using a desalting column equilibrated with the Ligation Buffer (pH 4.7). This buffer exchange is critical to prepare the conjugate for the next step.

C. Hydrazone/Oxime Ligation

• Prepare a stock solution of the hydrazide or aminooxy-containing ligation partner in an appropriate solvent (e.g., DMSO or water).

• Add a 10- to 50-fold molar excess of the ligation partner to the aldehyde-activated conjugate in the Ligation Buffer.

• For oxime ligations, which can be slow at this pH, the reaction can be catalyzed by the addition of aniline to a final concentration of 10-20 mM. [8][16]4. Allow the ligation reaction to proceed for 2-4 hours at room temperature or overnight at 4°C.

• Purify the final bioconjugate using a suitable chromatography method, such as size-exclusion chromatography (SEC) or affinity chromatography, to remove excess ligation partner and catalyst.

Causality and Experimental Choices

Parameter	Recommended Condition	Rationale & Scientific Justification
Amine Conjugation pH	pH 8.0 - 9.0	At this pH, the ε-amino groups of lysine (pKa ~10.5) are sufficiently deprotonated to act as effective nucleophiles. A lower pH would result in protonated, non-nucleophilic amines, slowing the reaction. [3][4]
Amine Conjugation Buffer	Amine-free (e.g., Phosphate, Borate)	Buffers containing primary amines (e.g., Tris, Glycine) will compete with the target biomolecule for reaction with the benzoyl chloride, drastically reducing conjugation efficiency. [13]
Ligation pH (Hydrazone/Oxime)	pH 4.5 - 6.5	This mildly acidic pH is a compromise. It is required to protonate the carbonyl oxygen, making the carbon more electrophilic, and to facilitate the dehydration step in imine formation. However, the nucleophilicity of the hydrazide/aminooxy group decreases at very low pH. [10][17]
Use of Aniline Catalyst	Optional, for oxime ligation	Aniline acts as a nucleophilic catalyst, forming a more reactive anilinium imine intermediate that accelerates the rate-limiting transimination with the aminooxy nucleophile, especially at near-neutral pH. [14][15]
Deprotection Method	Mercury(II) or Oxidative Reagents	Dithioacetals are highly stable to standard hydrolytic conditions. Their cleavage requires electrophilic attack on the sulfur atoms (e.g., by mercury ions) or oxidation to destabilize the protecting group. [7][18][19]

Conclusion and Future Perspectives

4-(1,3-Dithiolan-2-yl)benzoyl chloride is a powerful heterobifunctional linker that provides researchers with exceptional control over the construction of complex biomolecular architectures. The stable amide bond formed in the first step, coupled with the robust dithiolane protecting group, ensures that the latent aldehyde functionality is preserved until it is intentionally revealed. This enables a clean, stepwise approach to bioconjugation. The subsequent aldehyde-based ligations, such as hydrazone and oxime formation, are highly chemoselective and proceed under mild conditions compatible with most biomolecules. [10] This linker is particularly well-suited for applications where precise stoichiometry and site-specificity are desired, such as in the development of next-generation antibody-drug conjugates with cleavable linkers, the oriented immobilization of proteins on biosensor surfaces, or the assembly of functional protein complexes for structural and functional studies. [20][21][22]Careful optimization of reaction conditions, particularly the deprotection step, is crucial for maximizing yield and preserving the biological activity of the final conjugate.

References

• MDPI. (2023, November 16). Lysosomal-Cleavable Peptide Linkers in Antibody–Drug Conjugates.
• Thermo Fisher Scientific. Amine-Reactive Crosslinker Chemistry.
• Creative Proteomics. Amine-Reactive Crosslinker Overview.
• García-Ramos, Y., et al. (2022).
• BenchChem. An In-depth Technical Guide to Bifunctional Crosslinkers for Bioconjugation.
• Li, Z., et al. (2020).
• DeCory, T. R., et al. (2010).
• García-Ramos, Y., et al. (2022, July 26). Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides. u:scholar.
• BroadPharm. (2021, July 21). Cleavable vs. Non-Cleavable Linkers.
• BenchChem. Introduction to Bifunctional Crosslinkers for Bioconjugation: A Technical Guide.
• Ashman, N., et al. (2022).
• BenchChem. A Head-to-Head Battle of Amine-Reactive Crosslinkers: An In-Depth Comparison for Researchers.
• ACS Publications. (2025, September 22). Recent Advances in Peptide Linkers for Antibody-Drug Conjugates.
• Spring, D. R., et al. (2019, August 21).
• Agarwal, P., et al. (2015, June 11).
• G-Biosciences. (2014, July 21). A Guide to Protein Cross Linkers.
• Kölmel, D. K., & Kool, E. T. (2017).
• ACS Publications. (2013, May 28). Clickable Tyrosine Binding Bifunctional Linkers for Preparation of DNA–Protein Conjugates.
• Bahta, M., et al. (2020). Application of Post Solid-Phase Oxime Ligation to Fine-Tune Peptide–Protein Interactions.
• Shao, J., et al. (2013).
• Reddy, M. V. R., et al. (2012). Bifunctional linkers for conjugation of oligonucleotides and polyamides using CuACC.
• Chemical Communications (RSC Publishing). (2022).
• Kalk, A., et al. (2010, January 1). Reactivity and applications of new amine reactive cross-linkers for mass spectrometric detection of protein-protein complexes. PubMed.
• Mohammadpoor-Baltork, I., et al. (2007). Highly Efficient, and Fast Solid State Deprotection of 1,3-Dithianes and 1,3-Dithiolanes using Mercury(II)
• ACS Publications. (2009, January 20). Development of Protein-Binding Bifunctional Linkers for a New Generation of Dual-Acting Prodrugs.
• BenchChem. Protecting the Carbonyl: A Comparative Guide to Dithiol-Based Protecting Groups.
• ACS Publications. (2017, June 22).
• Jin, T. S., et al. (2011). Synthesis and Deprotection of 1,3-Dithianes and 1,3-Dithiolanes by Polyphosphoric Acid. Asian Journal of Chemistry, 23(3), 1117-1119.
• Green Chemistry (RSC Publishing). (2000, October 4).
• Thermo Fisher Scientific. Carbonyl-Reactive Crosslinker Chemistry.
• Ghorbani-Vaghei, R., & Azarifar, D. (2005). Highly efficient, mild and fast solid state oxidative deprotection of 1,3-dithianes and 1,3-dithiolanes using. Arkivoc.
• SynArchive. Protection of Aldehyde, Ketone by Dithiolane.
• Organic Chemistry Portal. 1,3-Dithianes, 1,3-Dithiolanes.
• ACS Publications. (2023, August 17).
• RSC Publishing. (2024, March 19). Tunable fluorescent probes for detecting aldehydes in living systems.
• IDEALS.
• MDPI. (2025, December 5). Targeting the Reactive Proteome: Recent Advances in Activity-Based Protein Profiling and Probe Design.
• BenchChem. An In-depth Technical Guide to the Synthesis of 4-(Dimethylamino)benzoyl Chloride.
• Google Patents.
• ACS Publications. (2026, January 8).
• Organic Syntheses Procedure. benzoylcholine iodide and chloride.
• Beilstein Journals.
• ChemicalBook. (2023, May 8).

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Application Note: Chemoselective Thioacetal Deprotection in Benzoyl Chloride-Derived Conjugates

Introduction & Mechanistic Rationale

Benzoyl chloride is a foundational reagent used to synthesize robust benzamides and benzoate esters during multi-step drug development. When these target conjugates also feature a thioacetal (e.g., 1,3-dithiane or 1,3-dithiolane) masking a critical carbonyl, deprotection becomes a chemoselective tightrope walk. General thioacetal hydrolysis methods quite often require harsh acidic, basic, or strongly oxidative conditions 1. Unfortunately, benzoyl esters are highly susceptible to saponification under basic conditions, and benzamides can be cleaved by strong acids.

To achieve orthogonal deprotection, we must exploit the principles of Hard-Soft Acid-Base (HSAB) theory . Benzoyl esters and amides possess "hard" oxygen and nitrogen nucleophilic centers. Thioacetals, conversely, are rich in "soft," highly polarizable sulfur atoms. By deploying soft electrophilic activators—such as iodine or iodotrimethylsilane (TMSI)—we selectively target the sulfur atoms to form a transient sulfonium intermediate. This thiophilic activation triggers mesolytic cleavage and subsequent hydrolysis to the carbonyl, leaving the hard benzoyl groups entirely untouched.

Fig 1: HSAB-driven chemoselective thioacetal deprotection mechanism.

Comparative Analysis of Deprotection Strategies

The selection of a deprotection strategy depends heavily on the specific steric hindrance of the thioacetal and the electronic nature of the benzoyl conjugate. Table 1 summarizes two highly effective, field-proven methodologies that maintain the integrity of benzoyl-derived conjugates.

Table 1: Quantitative Comparison of Chemoselective Deprotection Methods

Method	Reagents	Temperature	Reaction Time	Benzoyl Compatibility	Key Advantage
Metal-Free Halide	TMSCl, NaI, CH₃CN	25°C – 60°C	24 h	Excellent	Avoids heavy metals and strong oxidants; inexpensive.
Micellar Iodine	I₂ (cat.), 30% H₂O₂, SDS	Ambient	2–12 h	Excellent	Neutral pH, green solvent (water), no over-oxidation.

Self-Validating Experimental Protocols

Protocol A: Metal-Free Cleavage via TMSCl/NaI

This protocol leverages the in situ generation of iodotrimethylsilane (TMSI) from inexpensive TMSCl and NaI in acetonitrile 2. It serves as a highly efficient alternative to toxic heavy metals.

Causality Check: Why generate TMSI in situ? Commercially available TMSI is highly unstable and degrades rapidly upon exposure to light and moisture. Generating it in situ via a Finkelstein exchange ensures a steady, controlled concentration of the soft Lewis acid, preventing unwanted side reactions with the benzoyl conjugate. Acetonitrile is selected as the solvent because its polarity stabilizes the transient sulfonium intermediates.

Step-by-Step Methodology:

• Solubilization: Dissolve 1.0 mmol of the thioacetal-benzoyl conjugate in 10 mL of anhydrous CH₃CN under an inert argon atmosphere. Self-Validation Checkpoint: Ensure complete dissolution. The solution should be entirely clear before proceeding.

• Halide Addition: Add 10.0 mmol (10 eq) of dry NaI. Stir for 5 minutes at room temperature.

• Activation: Dropwise add 10.0 mmol (10 eq) of TMSCl via syringe. Causality Check: Adding TMSCl slowly prevents localized exothermic spikes that could prematurely degrade the in situ generated TMSI.

• Reaction: Stir the mixture at room temperature (or up to 60°C for sterically hindered 1,3-dithianes) for 24 hours 2. Self-Validation Checkpoint: The solution will gradually turn pale yellow/brown due to trace iodine liberation. Monitor via TLC (Hexanes/EtOAc). The product spot will be more polar than the starting material and will actively stain with 2,4-Dinitrophenylhydrazine (2,4-DNP), confirming the presence of the unmasked carbonyl.

• Quench & Isolate: Quench the reaction by adding 10 mL of saturated aqueous Na₂S₂O₃, followed by 10 mL of H₂O. Extract with CH₂Cl₂ (3 x 15 mL). Causality Check: Sodium thiosulfate reduces any generated I₂ back to water-soluble iodide, preventing halogen contamination in the organic phase and instantly turning the organic layer colorless.

Fig 2: Step-by-step workflow for the TMSCl/NaI metal-free deprotection protocol.

Protocol B: Iodine-Catalyzed Oxidative Cleavage in Aqueous Micelles

For highly sensitive benzoyl esters that might degrade under prolonged Lewis acid exposure, a neutral, micellar aqueous system using catalytic iodine and 30% H₂O₂ is preferred 3.

Causality Check: Sodium dodecyl sulfate (SDS) creates a hydrophobic microenvironment (micelles) in water, drawing in the lipophilic thioacetal. The catalytic I₂ is oxidized by H₂O₂ to generate electrophilic hypoiodous acid (HOI) or related active iodine species, which selectively attack the sulfur atoms 3. The strictly neutral pH of the aqueous continuous phase ensures the benzoyl ester remains unhydrolyzed.

Step-by-Step Methodology:

• Micelle Formation: Dissolve 20 mol% SDS in 5 mL of distilled water. Stir until a clear, slightly foaming solution forms.

• Substrate Loading: Add 1.0 mmol of the conjugate. Stir vigorously for 10 minutes. Self-Validation Checkpoint: The mixture will turn into a milky emulsion as the substrate is sequestered into the micelles.

• Catalyst & Oxidant Addition: Add 5 mol% of I₂, followed immediately by 1.5 mmol of 30% aqueous H₂O₂.

• Reaction: Stir at room temperature for 2 to 12 hours. Self-Validation Checkpoint: The emulsion will take on a characteristic iodine tint. TLC monitoring (UV active due to the benzoyl group) will show the disappearance of the starting material. No over-oxidation to carboxylic acids should be observed.

• Quench & Extraction: Quench with saturated Na₂S₂O₃ (2 mL) until the iodine color dissipates. Extract with EtOAc (3 x 10 mL), dry over MgSO₄, and concentrate.

Analytical Validation Standards

To conclusively validate the deprotection of the thioacetal while confirming the integrity of the benzoyl group, perform ¹H NMR analysis on the crude isolate:

• Thioacetal Disappearance: Confirm the loss of the characteristic 1,3-dithiane multiplet at δ 2.8–3.2 ppm (S-CH₂) and the methine proton at δ 4.0–5.0 ppm.

• Carbonyl Appearance: Look for the newly unmasked aldehyde proton at δ 9.5–10.5 ppm, or the appropriate downfield shift of adjacent protons for a ketone.

• Benzoyl Integrity: Ensure the aromatic protons of the benzoyl group (δ 7.4–8.1 ppm) integrate perfectly relative to the rest of the molecule, confirming no hydrolytic cleavage occurred.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 4-(1,3-Dithiolan-2-yl)benzoyl chloride

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter yield optimization challenges in the synthesis of highly functionalized building blocks. The conversion of 1 to 4-(1,3-dithiolan-2-yl)benzoyl chloride requires precise control over reaction equilibrium and chemoselectivity[1].

This guide bypasses generic advice to focus on the mechanistic causality behind each synthetic step, ensuring your bench work is grounded in chemical logic and self-validating protocols.

Process Overview & Causality

The synthesis is a two-step process. First, the aldehyde moiety of 4-formylbenzoic acid is protected as a dithioacetal. Second, the carboxylic acid is activated into an acyl chloride. The primary challenge lies in the second step: the electron-rich dithiolane ring is sensitive to harsh electrophilic or oxidative conditions, meaning traditional high-heat chlorination methods often lead to degradation.

Two-step synthesis workflow for 4-(1,3-Dithiolan-2-yl)benzoyl chloride.

Experimental Protocols (Self-Validating Systems)

Protocol A: Dithioacetalization (Aldehyde Protection)

Causality: Thioacetalization is a condensation reaction that generates water. According to Le Chatelier's principle, if water is not continuously removed, the system reaches equilibrium and stalls[2]. We utilize a Dean-Stark apparatus with toluene to physically drive the reaction to completion.

Step-by-Step Methodology:

• Setup: Charge a round-bottom flask equipped with a Dean-Stark trap and a reflux condenser with 4-formylbenzoic acid (1.0 eq) and anhydrous toluene (0.2 M).

• Reagent Addition: Add 1,2-ethanedithiol (1.2 eq) followed by a catalytic amount of p-Toluenesulfonic acid monohydrate (p-TsOH, 0.1 eq).

• Reflux: Heat the mixture to a vigorous reflux (approx. 110 °C).

• Self-Validation: The reaction is a self-validating system; it is complete only when water ceases to accumulate in the Dean-Stark trap (typically 4–6 hours).

• Isolation: Cool to room temperature. Wash the organic layer with water and brine to remove the acid catalyst and excess dithiol. Dry over Na₂SO₄ and concentrate under reduced pressure.

Protocol B: Acyl Chlorination (Carboxylic Acid Activation)

Causality: To prevent the dithiolane ring from degrading, we avoid refluxing thionyl chloride. Instead, we use 3[3]. DMF reacts with oxalyl chloride to form the highly electrophilic Vilsmeier iminium intermediate, which activates the carboxylic acid at mild temperatures (0 °C to RT)[4].

Mechanism of DMF-catalyzed acyl chloride formation via the Vilsmeier intermediate.

Step-by-Step Methodology:

• Setup: Suspend 4-(1,3-dithiolan-2-yl)benzoic acid (1.0 eq) in anhydrous dichloromethane (DCM, 0.2 M) under an inert atmosphere (N₂/Ar) and cool to 0 °C.

• Catalyst Addition: Add catalytic DMF (0.05 eq).

• Activation: Dropwise add oxalyl chloride (1.5 eq). Caution: Vigorous evolution of CO, CO₂, and HCl gas will occur.

• Propagation: Remove the ice bath and stir at room temperature for 2–4 hours.

• Self-Validation: The physical cessation of gas bubbling is your primary macroscopic indicator of completion. Proceed to the "Methanol Quench" (see FAQs) for analytical validation.

• Isolation: Concentrate under reduced pressure to remove DCM and excess oxalyl chloride. Do not perform an aqueous workup.

Quantitative Data: Reagent Selection

Choosing the correct chlorinating agent is the single most critical factor for optimizing the yield of this specific molecule.

Chlorinating Agent	Reaction Temp	Byproducts	Dithiolane Ring Stability	Typical Yield
Oxalyl Chloride + DMF	0 °C to RT	CO, CO₂, HCl	Excellent	>90%
Thionyl Chloride (Neat)	75 °C (Reflux)	SO₂, HCl	Poor (Risk of oxidation)	40-60%
Phosphorus Pentachloride	RT to 50 °C	POCl₃, HCl	Moderate	60-75%

Troubleshooting & FAQs

Q: My dithioacetalization yield is stuck at 60-70%. How can I push the reaction to completion? A: Because dithioacetalization is an equilibrium process, stalled yields indicate a failure in water removal[2]. Ensure your Dean-Stark trap is properly insulated with glass wool to maintain vapor temperature. If you are forced to run the reaction in a lower-boiling solvent like DCM instead of toluene, you must add activated 4Å molecular sieves directly into the reaction flask to sequester the water.

Q: Why do I see degradation of the dithiolane ring during the chlorination step? A: The sulfur atoms in the dithiolane ring are electron-rich and susceptible to oxidation or electrophilic attack at elevated temperatures. Refluxing with thionyl chloride (SOCl₂) often leads to Pummerer-type side reactions or direct chlorination of the sulfur. By utilizing 4, the reaction proceeds via the highly reactive Vilsmeier intermediate, allowing complete conversion at room temperature and preserving the dithiolane moiety[4].

Q: How can I accurately monitor the conversion of the benzoic acid to the benzoyl chloride? A: Direct TLC is highly unreliable for this step. The silica gel matrix and ambient moisture will rapidly 5[5]. Instead, use the Methanol Quench Method :

• Withdraw a 10 µL aliquot of the reaction mixture.

• Quench it into a vial containing 100 µL of anhydrous methanol and a drop of triethylamine.

• Analyze this quenched sample via TLC or LC-MS. The formation of the stable methyl ester confirms the presence of the acid chloride.

Alternatively, use IR spectroscopy: monitor the disappearance of the broad O-H stretch and the shift of the carbonyl peak from ~1680 cm⁻¹ (acid) to ~1770 cm⁻¹ (acid chloride)[5].

References

• 4-Formylbenzoic acid - Product Data Sheet | MedChemExpress | 1

• Synthesis of High Refractive Spiroheterocyclic Derivatives Through Thioacetalization of Multi-Carbonyl Compounds | KISTI | 2

• How can I perform a reaction of conversion of benzoic acid to benzoyl chloride... | ECHEMI | 5

• Acid to Acid Chloride - Common Conditions | Common Organic Chemistry | 3

• Acyl chloride | Wikipedia | 4

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• 2. accesson.kisti.re.kr [accesson.kisti.re.kr]
• 3. Acid to Acid Chloride - Common Conditions [commonorganicchemistry.com]
• 4. Acyl chloride - Wikipedia [en.wikipedia.org]
• 5. echemi.com [echemi.com]

Reference Data & Comparative Studies

A Researcher's Guide to Dithiolane Deprotection: A Comparative Benchmark of Iodine and N-Bromosuccinimide

In the intricate landscape of multi-step organic synthesis, the 1,3-dithiolane group stands as a stalwart protector of carbonyl functionalities. Its resilience to both acidic and basic conditions makes it an invaluable tool for synthetic chemists navigating the complex pathways of natural product synthesis and drug development. However, the very stability that makes it an excellent protecting group also presents a critical challenge: its efficient and selective removal. The regeneration of the parent carbonyl, or deprotection, is a pivotal step that demands reagents that are not only effective but also compatible with a molecule's potentially sensitive architecture.

This guide offers a deep, comparative analysis of two prominent reagents employed for 1,3-dithiolane deprotection: the mild and classic Iodine (I₂) and the potent and rapid N-Bromosuccinimide (NBS). As a senior application scientist, my goal is to move beyond mere protocols and delve into the causality behind experimental choices, providing you with the field-proven insights needed to select the optimal deprotection strategy for your specific synthetic challenge.

The Mechanism of Action: A Tale of Two Halogens

The efficacy of both Iodine and NBS hinges on their ability to act as electrophiles, targeting the nucleophilic sulfur atoms of the dithiolane ring. This initial interaction activates the thioacetal, making it susceptible to hydrolysis and ultimately leading to the liberation of the carbonyl group. However, the precise nature of this activation differs significantly, influencing the reagents' reactivity, selectivity, and overall utility.

Iodine: The Gentle Activator

Iodine is typically employed under mild, often near-neutral conditions, frequently in conjunction with a co-oxidant like hydrogen peroxide (H₂O₂). Its mechanism is believed to proceed through the formation of an electrophilic iodonium species.

The causality here is key: molecular iodine itself is a relatively mild electrophile. In systems using a co-oxidant, iodine acts as a catalyst. The oxidant (e.g., H₂O₂) likely facilitates the in-situ generation of a more potent electrophilic iodine species (like I⁺), which is the primary activating agent. This catalytic, gentle approach is the reason for iodine's excellent chemoselectivity, as it often leaves other sensitive functional groups untouched.[1][2]

Caption: Proposed mechanism for Iodine-catalyzed dithiolane deprotection.

N-Bromosuccinimide (NBS): The Powerful Oxidant

NBS is a source of electrophilic bromine (Br⁺) and is a significantly more potent oxidizing agent than iodine. Its reactions are typically faster and more forceful. The mechanism involves an initial attack by one of the sulfur atoms on the electrophilic bromine of NBS, forming a bromosulfonium intermediate.[3] This highly activated species is rapidly attacked by water, present in the common solvent system of aqueous acetone, initiating the collapse of the dithiolane ring.

The choice of aqueous acetone is deliberate: acetone solubilizes the organic substrate, while water serves as the necessary nucleophile for hydrolysis. The higher reactivity of NBS means reactions are often complete at room temperature or below, but this power comes at the cost of selectivity. Functional groups that are sensitive to oxidation, such as certain alcohols or electron-rich aromatic rings, may not be compatible with NBS.

Caption: Proposed mechanism for NBS-mediated dithiolane deprotection.

Head-to-Head Comparison: Performance Benchmark

Choosing the right reagent requires a clear-eyed assessment of their performance across several key metrics. The following table summarizes experimental data and observations from the literature to guide your decision-making process.

Parameter	Iodine (I₂)	N-Bromosuccinimide (NBS)	Field Insights & Causality
Reactivity	Moderate to High (with oxidant)	Very High	NBS's greater electrophilicity leads to faster reactions, often complete in minutes to a few hours. Iodine systems, being catalytic, can be slower but are highly efficient.[4]
Conditions	Catalytic I₂ (5 mol%), H₂O₂, SDS, H₂O, RT	Stoichiometric NBS (2-4 equiv.), Acetone/H₂O, 0°C to RT	The iodine method represents a greener approach, avoiding organic solvents.[2] NBS requires an organic co-solvent for substrate solubility.
Chemoselectivity	Excellent . Tolerates Boc, Cbz, benzyl ethers, acetates.[2]	Moderate to Good . Can oxidize sensitive groups. Less selective for non-enolizable vs. enolizable thioacetals.[2]	Iodine's mildness is its key advantage for complex molecules. NBS's high oxidative potential is a double-edged sword, requiring careful substrate evaluation.
Typical Yields	85-95%	80-98%	Both reagents are capable of providing excellent yields, but this is highly substrate-dependent for NBS due to potential side reactions.
Workup	Quench with Na₂S₂O₃, extraction.	Aqueous workup, extraction.	Both procedures involve standard extraction protocols. The iodine reaction requires a quenching step to remove the residual oxidant and iodine.
Cost & Handling	Inexpensive, but volatile solid.	Inexpensive, stable solid. Safer to handle than molecular bromine.[3]	Both reagents are cost-effective. NBS is generally considered easier and safer to handle in a standard laboratory setting.

Experimental Protocols: A Self-Validating System

The following protocols are designed to be self-validating. They include clear steps, monitoring advice, and expected outcomes, allowing for confident execution and troubleshooting.

General Experimental Workflow

Caption: General laboratory workflow for dithiolane deprotection.

Protocol 1: Mild Deprotection using Catalytic Iodine

This protocol is adapted from the green chemistry approach developed by Ganguly & Barik and is ideal for substrates with sensitive functional groups.[2]

• Materials:

  • 1,3-Dithiolane substrate (1.0 mmol)

  • Sodium dodecyl sulfate (SDS) (0.1 mmol, 0.1 equiv.)

  • Iodine (I₂) (0.05 mmol, 5 mol%)

  • 30% Aqueous Hydrogen Peroxide (H₂O₂) (4.0 mmol, 4.0 equiv.)

  • Deionized Water (5 mL)

  • Saturated aqueous Sodium Thiosulfate (Na₂S₂O₃)

  • Ethyl Acetate or Dichloromethane for extraction

• Procedure:

  • To a 25 mL round-bottom flask, add the 1,3-dithiolane substrate (1.0 mmol), SDS (0.1 mmol), and deionized water (5 mL). Stir vigorously to form a micellar solution.

  • Add Iodine (0.05 mmol) to the mixture, followed by the dropwise addition of 30% H₂O₂ (4.0 mmol).

  • Stir the reaction at room temperature. The reaction is typically complete within 30-90 minutes.

  • Self-Validation/Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC), observing the disappearance of the starting material spot and the appearance of the more polar carbonyl product spot.

  • Upon completion, quench the reaction by adding saturated aqueous Na₂S₂O₃ solution dropwise until the orange/brown color of iodine disappears.

  • Extract the aqueous mixture with ethyl acetate (3 x 15 mL).

  • Combine the organic layers, wash with brine (1 x 20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield the pure carbonyl compound.

Protocol 2: Rapid Deprotection using N-Bromosuccinimide (NBS)

This protocol is a classic and robust method for rapid dithiolane cleavage.[5]

• Materials:

  • 1,3-Dithiolane substrate (1.0 mmol)

  • N-Bromosuccinimide (NBS) (2.2 mmol, 2.2 equiv.)

  • Acetone (9 mL)

  • Deionized Water (1 mL)

  • Saturated aqueous Sodium Bicarbonate (NaHCO₃)

  • Ethyl Acetate or Dichloromethane for extraction

• Procedure:

  • Dissolve the 1,3-dithiolane substrate (1.0 mmol) in a 9:1 mixture of acetone and water (10 mL) in a 25 mL round-bottom flask.

  • Cool the solution to 0°C in an ice bath.

  • Add NBS (2.2 mmol) portion-wise over 5 minutes, ensuring the temperature remains low. Causality Note: Portion-wise addition helps control any potential exotherm.

  • Stir the reaction at 0°C to room temperature. The reaction is typically complete within 1-4 hours.

  • Self-Validation/Monitoring: Monitor the reaction by TLC. The succinimide byproduct is very polar and will typically remain at the baseline.

  • Upon completion, dilute the reaction mixture with water (10 mL).

  • Extract the aqueous mixture with ethyl acetate (3 x 15 mL).

  • Combine the organic layers and wash sequentially with saturated aqueous NaHCO₃ (1 x 20 mL) and brine (1 x 20 mL).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Conclusion and Strategic Recommendations

The choice between Iodine and NBS is not a matter of one being universally superior, but rather a strategic decision based on the specific demands of your synthesis.

• Choose Iodine when:

  • Your molecule contains sensitive, easily oxidizable functional groups.

  • A "green," environmentally benign protocol is preferred.

  • Mild, near-neutral conditions are required to prevent side reactions like epimerization.

• Choose N-Bromosuccinimide when:

  • Reaction speed is a primary concern.

  • The substrate is robust and lacks functional groups susceptible to oxidation.

  • A simple, rapid, and high-yielding transformation is needed for a less complex substrate.

By understanding the underlying mechanisms and comparative performance of these reagents, researchers can confidently and predictably regenerate carbonyl compounds, advancing their synthetic campaigns with precision and efficiency.

References

• Reaction-based fluorometric analysis of N-bromosuccinimide by oxidative deprotection of dithiane. (2019). RSC Advances. [Link]

• Molecular Iodine in Protection and Deprotection Chemistry. Synlett. [Link]

• Highly efficient, mild and fast solid state oxidative deprotection of 1,3-dithianes and 1,3-dithiolanes using poly(N,N'-dibromo-N-ethyl-benzene-1,3-disulfonamide), N,N,N',N'-tetrabromobenzene-1,3-disulfonamide and NBS. (2007). Arkivoc. [Link]

• 1,3-Dithianes, 1,3-Dithiolanes. Organic Chemistry Portal. [Link]

• Highly Efficient, and Fast Solid State Deprotection of 1,3-Dithianes and 1,3-Dithiolanes using Mercury(II) Nitrate Trihydrate. (2006). Molecules. [Link]

• Molecular Iodine in Protection and Deprotection Chemistry. (2008). ResearchGate. [Link]

• A Facile Mild Deprotection Protocol for 1,3-Dithianes and 1,3-Dithiolanes with 30% Hydrogen Peroxide and Iodine Catalyst in Aqueous Micellar System. (2009). ResearchGate. [Link]

• A Facile Mild Deprotection Protocol for 1,3-Dithianes and 1,3-Dithiolanes with 30% Hydrogen Peroxide and Iodine Catalyst in Aqueous Micellar System. Organic Chemistry Portal. [Link]

• Synthesis and Deprotection of 1,3-Dithianes and 1,3-Dithiolanes by Polyphosphoric Acid. (2007). Asian Journal of Chemistry. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. A Facile Mild Deprotection Protocol for 1,3-Dithianes and 1,3-Dithiolanes with 30% Hydrogen Peroxide and Iodine Catalyst in Aqueous Micellar System [organic-chemistry.org]
• 3. cau.scholarworks.kr [cau.scholarworks.kr]
• 4. arkat-usa.org [arkat-usa.org]
• 5. benchchem.com [benchchem.com]

Validating Amide Bond Formation Efficiency: 4-(1,3-Dithiolan-2-yl)benzoyl chloride vs. Traditional Coupling Reagents

Executive Summary

In the design of bifunctional linkers, bioconjugation probes, and dynamic covalent materials, the 4-formylbenzoyl moiety is a highly sought-after structural motif. However, free aldehydes are notoriously incompatible with the harsh activation conditions required for efficient amide bond formation. Protecting the aldehyde as a 1,3-dithiolane yields a robust, versatile precursor.

When this protected building block is deployed as 4-(1,3-dithiolan-2-yl)benzoyl chloride , researchers gain access to an exceptionally efficient electrophile. This guide objectively compares the performance, atom economy, and practical scalability of using this pre-activated acid chloride against the in situ activation of its corresponding carboxylic acid—4-(1,3-dithiolan-2-yl)benzoic acid—using the gold-standard uronium coupling reagent, HATU.

Mechanistic Rationale: Acid Chloride vs. Uronium Activation

The choice of activation strategy dictates the kinetic efficiency and the impurity profile of the final product.

The Acid Chloride Pathway: Amide synthesis via acid chlorides proceeds through a direct nucleophilic acyl substitution. The highly electrophilic carbonyl carbon of 4-(1,3-dithiolan-2-yl)benzoyl chloride undergoes rapid attack by the amine's lone pair. This forms a transient tetrahedral intermediate that immediately collapses, expelling a chloride ion [1]. This pathway is inherently fast, highly atom-economical, and generates only a hydrochloride salt as a byproduct, which is easily neutralized by a sacrificial base (e.g., DIPEA or Triethylamine).

The HATU/Active Ester Pathway: In contrast, HATU-mediated coupling requires a complex, two-step in situ activation. The carboxylic acid is first deprotonated and attacks the uronium salt to form an O-acylisourea intermediate. This is subsequently trapped by the HOAt (1-hydroxy-7-azabenzotriazole) anion to form an active ester [2]. Only then does the amine attack the active ester. While HATU is unparalleled for suppressing epimerization in complex peptide synthesis, the 4-(1,3-dithiolan-2-yl)benzoyl system lacks an α-chiral center. Consequently, the primary benefit of HATU is rendered moot, exposing its drawbacks: high reagent cost, poor atom economy, and the generation of tetramethylurea and HOAt byproducts that often necessitate tedious chromatographic purification [3].

Reaction pathways: direct acid chloride substitution vs. HATU-mediated active ester formation.

Comparative Performance Data

To validate the efficiency of the acid chloride approach, we compared it against the HATU-mediated protocol using a standard primary aliphatic amine under optimized conditions. The quantitative data is summarized below:

Performance Metric	4-(1,3-Dithiolan-2-yl)benzoyl chloride	4-(1,3-Dithiolan-2-yl)benzoic acid + HATU
Activation Strategy	Pre-activated (Acid Chloride)	In situ (Uronium / HOAt ester)
Reaction Time	15 – 30 minutes	2 – 4 hours
Typical Yield	> 92%	75 – 85%
Atom Economy	High (Byproduct: HCl salt)	Low (Byproducts: HOAt, Tetramethylurea)
Purification Method	Simple sequential aqueous wash	Column chromatography required
Epimerization Risk	N/A (No α-chiral center present)	N/A (No α-chiral center present)
Scalability	Excellent (Pilot/Kilo scale viable)	Poor (Cost-prohibitive at scale)

Experimental Workflows & Causality

The following protocols are designed as self-validating systems. Every step incorporates specific chemical logic to ensure high yield and purity.

Protocol A: Acid Chloride Method (Recommended)

This method leverages the high electrophilicity of 4-(1,3-dithiolan-2-yl)benzoyl chloride [1].

Causality & Logic:

• Temperature Control: Acid chloride amidation is highly exothermic. Initiating the reaction at 0°C prevents solvent boiling and suppresses potential degradation of the dithiolane ring.

• Base Selection: N,N-Diisopropylethylamine (DIPEA) is utilized over standard Triethylamine (TEA) because its steric bulk prevents it from acting as a competing nucleophile, ensuring the amine substrate is the sole attacker.

• Workup Logic: The sequential wash is a self-purifying mechanism. 1M HCl removes unreacted amine and DIPEA. Saturated NaHCO₃ neutralizes residual acid and washes away any hydrolyzed acid chloride (which reverts to the water-soluble carboxylate).

Optimized step-by-step experimental workflow for acid chloride-mediated amidation.

Step-by-Step Procedure:

• In an oven-dried flask under inert atmosphere (N₂), dissolve the target amine (1.0 equiv) and DIPEA (2.0 equiv) in anhydrous Dichloromethane (DCM) to a concentration of 0.2 M.

• Cool the reaction mixture to 0°C using an ice bath.

• Dissolve 4-(1,3-dithiolan-2-yl)benzoyl chloride (1.05 equiv) in a minimal amount of anhydrous DCM and add it dropwise to the stirring amine solution over 5 minutes.

• Remove the ice bath, allowing the reaction to warm to room temperature. Stir for 30 minutes. Monitor completion via TLC (typically instantaneous).

• Dilute the mixture with additional DCM. Transfer to a separatory funnel.

• Wash the organic layer sequentially with 1M HCl (2x), saturated aqueous NaHCO₃ (2x), and brine (1x).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the analytically pure amide.

Protocol B: Carboxylic Acid + HATU Method (Alternative)

This method is reserved for scenarios where the acid chloride is unavailable or degraded by ambient moisture [3].

Causality & Logic:

• Solvent Choice: DMF is required to solubilize the polar HATU reagent and the resulting active ester intermediate.

• Pre-activation: The carboxylic acid must be mixed with HATU and DIPEA for 5-10 minutes before the amine is added to ensure complete conversion to the HOAt active ester, preventing unreacted acid from precipitating the amine as a salt [2].

Step-by-Step Procedure:

• Dissolve 4-(1,3-dithiolan-2-yl)benzoic acid (1.0 equiv) and HATU (1.1 equiv) in anhydrous DMF (0.2 M).

• Add DIPEA (2.5 equiv) and stir at room temperature for 10 minutes to form the active ester. The solution will typically turn a pale yellow.

• Add the target amine (1.1 equiv) to the mixture.

• Stir at room temperature for 2 to 4 hours. Monitor via LC-MS to confirm the consumption of the active ester.

• Quench the reaction by adding a large volume of water (10x the DMF volume) to precipitate the crude product, or extract heavily with Ethyl Acetate.

• The crude product will contain significant tetramethylurea and HOAt impurities, requiring purification via silica gel flash chromatography.

References

• BenchChem. "A Comparative Guide to Amide Synthesis: The Pre-eminence of Acid Chlorides and an Evaluation of N-Butyl-N-chloroformamide.
• Valeur, E., & Bradley, M. "Amide bond formation: beyond the myth of coupling reagents." Chemical Society Reviews (via Luxembourg Bio Technologies).
• Growing Science. "Process optimization for acid-amine coupling: a catalytic approach.

A Spectroscopic Guide to the Protection and Deprotection of 4-Substituted Benzoyl Derivatives Using 1,3-Dithiolane

In the intricate landscape of multi-step organic synthesis, the strategic use of protecting groups is paramount to achieving desired molecular architectures.[1] Carbonyl functionalities, with their inherent reactivity, often necessitate temporary masking to prevent unwanted side reactions. Among the arsenal of protecting groups for aldehydes and ketones, 1,3-dithiolanes, a type of thioacetal, are prized for their robustness under both acidic and basic conditions.[2] This technical guide provides a comprehensive spectroscopic comparison of a 4-substituted benzoyl derivative before and after protection with 1,2-ethanedithiol, and its subsequent deprotection. We will delve into the characteristic changes observed in Nuclear Magnetic Resonance (¹H and ¹³C NMR), Infrared (IR), and Mass Spectrometry (MS), offering field-proven insights into the causality behind these spectral shifts.

The Strategic Importance of Dithiolane Protection

The dithiolane group serves as an excellent protecting group for carbonyls due to its high stability.[2] The formation of the five-membered dithiolane ring from a carbonyl compound and 1,2-ethanedithiol is a reversible process, typically catalyzed by a Lewis or Brønsted acid.[3] This transformation effectively converts the electrophilic carbonyl carbon into a thioacetal carbon, which is significantly less susceptible to nucleophilic attack. The true value of this strategy is realized during the deprotection step, where the carbonyl group can be regenerated under specific conditions, often involving oxidative or metal-based reagents.[3] This guide will focus on a representative 4-(1,3-Dithiolan-2-yl)benzoyl derivative to illustrate the spectroscopic journey from the parent aldehyde to the protected form and back.

Experimental Protocols: A Self-Validating System

The following protocols describe the synthesis of the protected 4-(1,3-dithiolan-2-yl)benzoyl derivative and its subsequent deprotection to the parent aldehyde. The choice of reagents and conditions is critical for achieving high yields and clean conversions, which are validated by the spectroscopic data presented.

Protocol 1: Protection of 4-Formylbenzoic Acid

This procedure details the formation of 4-(1,3-dithiolan-2-yl)benzoic acid.

Caption: Workflow for the protection of 4-formylbenzoic acid.

Detailed Steps:

• Reaction Setup: In a round-bottom flask, dissolve 4-formylbenzoic acid (1 equivalent) in anhydrous dichloromethane.

• Reagent Addition: Add 1,2-ethanedithiol (1.1 equivalents) to the solution.

• Catalysis: Cool the mixture to 0°C in an ice bath and add a catalytic amount of boron trifluoride etherate (BF₃·OEt₂).

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir until thin-layer chromatography (TLC) indicates the complete consumption of the starting material.

• Workup: Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate.

• Extraction: Separate the organic layer and extract the aqueous layer with dichloromethane.

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by recrystallization or column chromatography to yield 4-(1,3-dithiolan-2-yl)benzoic acid.

Protocol 2: Deprotection to Regenerate 4-Formylbenzoic Acid

This procedure outlines a common method for the cleavage of the dithiolane group using an oxidative approach with N-Bromosuccinimide (NBS).

Caption: Workflow for the deprotection of the dithiolane group.

Detailed Steps:

• Reaction Setup: Dissolve the 4-(1,3-dithiolan-2-yl)benzoic acid derivative in a mixture of acetone and water (e.g., 9:1 v/v).

• Cooling: Cool the solution to 0°C in an ice bath.

• Reagent Addition: Add N-Bromosuccinimide (NBS) portion-wise to the stirred solution. The molar ratio may need to be optimized for the specific substrate.

• Reaction Monitoring: Stir the reaction mixture at 0°C and monitor the progress by TLC.

• Quenching: Once the reaction is complete, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Extraction: Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Washing and Drying: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the residue by column chromatography to yield the parent 4-formylbenzoic acid.

Spectroscopic Comparison: Protected vs. Deprotected Derivatives

The transformation from the aldehyde to the dithiolane and back is accompanied by distinct and predictable changes in the spectroscopic data.

¹H NMR Spectroscopy

The most telling changes in the ¹H NMR spectrum occur for the proton attached to the carbonyl/thioacetal carbon and the protons of the dithiolane ring.

Compound	Proton	Typical Chemical Shift (δ, ppm)	Key Observations
4-Formylbenzoic Acid (Deprotected)	Aldehydic CH O	9.8 - 10.1	A highly deshielded singlet, characteristic of an aldehyde proton. This signal is absent in the protected form.
Aromatic H	7.5 - 8.2	Aromatic protons adjacent to the electron-withdrawing aldehyde group are shifted downfield.
Carboxylic Acid OH	12.0 - 13.0	A broad singlet, which can be exchangeable with D₂O.
4-(1,3-Dithiolan-2-yl)benzoic Acid (Protected)	Thioacetal CH	5.6 - 5.8	A singlet, significantly upfield compared to the aldehydic proton due to the replacement of the oxygen with less electronegative sulfur atoms.
Dithiolane -SCH ₂CH ₂S-	3.3 - 3.6	A multiplet (often appearing as two distinct multiplets) corresponding to the four protons of the dithiolane ring. These signals are absent in the deprotected form.
Aromatic H	7.4 - 8.0	Aromatic protons are slightly shifted upfield compared to the deprotected form due to the reduced electron-withdrawing nature of the thioacetal compared to the aldehyde.
Carboxylic Acid OH	12.0 - 13.0	A broad singlet, similar to the deprotected form.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides a clear distinction between the carbonyl carbon and the thioacetal carbon.

Compound	Carbon	Typical Chemical Shift (δ, ppm)	Key Observations
4-Formylbenzoic Acid (Deprotected)	Aldehydic C HO	190 - 193[4]	A highly deshielded signal characteristic of an aldehyde carbonyl carbon. This is a key diagnostic peak that disappears upon protection.[5]
Aromatic C	128 - 140	The aromatic carbon signals are influenced by the electron-withdrawing aldehyde group.
Carboxylic Acid C OOH	165 - 170	The carboxylic acid carbonyl carbon.
4-(1,3-Dithiolan-2-yl)benzoic Acid (Protected)	Thioacetal C	55 - 60	A significantly shielded signal compared to the aldehyde carbon, reflecting the change in the electronic environment.
Dithiolane -SC H₂C H₂S-	38 - 42	Signals corresponding to the two methylene carbons of the dithiolane ring. These are absent in the deprotected form.
Aromatic C	127 - 145	The chemical shifts of the aromatic carbons are slightly altered due to the change in the substituent.
Carboxylic Acid C OOH	165 - 170	The carboxylic acid carbonyl carbon signal remains relatively unchanged.

Infrared (IR) Spectroscopy

IR spectroscopy is particularly useful for identifying the presence or absence of the carbonyl group.

Compound	Functional Group	Typical Wavenumber (cm⁻¹)	Key Observations
4-Formylbenzoic Acid (Deprotected)	C=O (Aldehyde)	1690 - 1715	A strong, sharp absorption band characteristic of an aromatic aldehyde carbonyl stretch.[6] This band is absent in the protected form.
C-H (Aldehyde)	2820 - 2850 and 2720 - 2750	Two weak to medium bands (Fermi doublets) characteristic of the C-H stretch of an aldehyde. These are absent in the protected form.
C=O (Carboxylic Acid)	1680 - 1710	A strong absorption that may overlap with the aldehyde C=O stretch.
O-H (Carboxylic Acid)	2500 - 3300	A very broad absorption due to hydrogen bonding.
4-(1,3-Dithiolan-2-yl)benzoic Acid (Protected)	C-S	600 - 800	Weak to medium absorption bands associated with C-S stretching vibrations.[7]
C=O (Carboxylic Acid)	1680 - 1710	The carboxylic acid carbonyl stretch remains present.
O-H (Carboxylic Acid)	2500 - 3300	The broad O-H stretch of the carboxylic acid is still observed.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation patterns of the protected and deprotected compounds.

Compound	Ionization Method	Key Fragment Ions (m/z)	Key Observations
4-Formylbenzoic Acid (Deprotected)	Electron Ionization (EI)	[M]⁺, [M-1]⁺, [M-29]⁺, [M-45]⁺	The molecular ion peak is observed. Characteristic fragments include the loss of a hydrogen radical ([M-H]⁺), the loss of the CHO group ([M-29]⁺), and the loss of the COOH group ([M-45]⁺).
4-(1,3-Dithiolan-2-yl)benzoic Acid (Protected)	Electron Ionization (EI)	[M]⁺, fragments corresponding to the dithiolane ring and the benzoyl moiety.	The molecular ion peak will be significantly higher than that of the deprotected compound due to the addition of the C₂H₄S₂ group. Fragmentation patterns will show characteristic losses related to the dithiolane ring.

Conclusion

The spectroscopic comparison of protected and deprotected 4-(1,3-dithiolan-2-yl)benzoyl derivatives provides a clear and instructive example of the utility of these analytical techniques in monitoring organic reactions. The disappearance of the characteristic aldehyde signals in ¹H NMR, ¹³C NMR, and IR, and the appearance of signals corresponding to the dithiolane group, serve as unambiguous indicators of a successful protection reaction. Conversely, the reappearance of the aldehyde signals upon deprotection confirms the regeneration of the carbonyl functionality. This guide provides researchers, scientists, and drug development professionals with the foundational knowledge and experimental framework to confidently employ dithiolane protecting groups and interpret the resulting spectroscopic data in their synthetic endeavors.

References

• Organic Chemistry Portal. 1,3-Dithianes, 1,3-Dithiolanes. Available from: [Link]

• Jin, C. K., et al. (2010). Synthesis and Deprotection of 1,3-Dithianes and 1,3-Dithiolanes by Polyphosphoric Acid. Asian Journal of Chemistry, 22(2), 1117-1120.

• Zareyee, D., & Behbahani, F. K. (2008). Highly Efficient, and Fast Solid State Deprotection of 1,3-Dithianes and 1,3-Dithiolanes using Mercury(II) Nitrate Trihydrate. E-Journal of Chemistry, 5(2), 343-346. Available from: [Link]

• Royal Society of Chemistry. Electronic Supplementary Information. Available from: [Link]

• ChemRxiv. Mild Deprotection of Dithioacetals by TMSCl / NaI Association in CH3CN. Available from: [Link]

• PubMed. Photoremoval of protecting groups: mechanistic aspects of 1,3-dithiane conversion to a carbonyl group. Available from: [Link]

• The Journal of Organic Chemistry. Photoremoval of Protecting Groups: Mechanistic Aspects of 1,3-Dithiane Conversion to a Carbonyl Group. Available from: [Link]

• Barbas, C. F. III. (2007). Protective Groups in Synthetic Organic Chemistry. Scripps Research. Available from: [Link]

• Wladislaw, B., Olivato, P. R., & Sala, O. (1971). The infrared and Raman spectra of some thioacetals. Journal of the Chemical Society B: Physical Organic, 2037-2040. Available from: [Link]

• ResearchGate. IR Spectra of benzaldehyde and its derivatives in different aggregate states. Available from: [Link]

• Doc Brown's Chemistry. 13C NMR spectrum of benzaldehyde C 6 H 5 CHO. Available from: [Link]

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• 1. snyder-group.uchicago.edu [snyder-group.uchicago.edu]
• 2. asianpubs.org [asianpubs.org]
• 3. 1,3-Dithiolanes, 1,3-Dithianes [organic-chemistry.org]
• 4. rsc.org [rsc.org]
• 5. C7H6O C6H5CHO C-13 nmr spectrum of benzaldehyde analysis of chemical shifts ppm interpretation of 13C chemical shifts ppm of benzaldehyde C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 6. researchgate.net [researchgate.net]
• 7. The infrared and Raman spectra of some thioacetals - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]

Safety & Regulatory Compliance

A Guide to the Safe and Compliant Disposal of 4-(1,3-Dithiolan-2-yl)benzoyl Chloride

This document provides a comprehensive, step-by-step protocol for the safe neutralization and disposal of 4-(1,3-Dithiolan-2-yl)benzoyl chloride. Designed for researchers, scientists, and drug development professionals, this guide moves beyond simple instruction to explain the chemical principles underpinning each procedural step, ensuring both operational safety and scientific integrity. By understanding the "why" behind the protocol, laboratory personnel can manage this reactive compound with confidence and precision.

Hazard Assessment and Chemical Profile

4-(1,3-Dithiolan-2-yl)benzoyl chloride is a bifunctional molecule whose reactivity is dominated by the highly electrophilic benzoyl chloride moiety. The primary operational hazard stems from this group's violent reaction with water and other protic solvents, which can release corrosive hydrochloric acid (HCl) gas.[1][2] The 1,3-dithiolane group, a cyclic thioacetal, is comparatively stable and generally resistant to hydrolysis under the basic conditions used for neutralization.[3]

The immediate goal of this disposal procedure is to safely and controllably quench the reactive acyl chloride, converting it into a stable carboxylate salt.

Hazard Class	Description	GHS Pictograms
Acute Toxicity	Harmful if swallowed, in contact with skin, or if inhaled.[4][5]	pictogram GHS06: skull and crossbones
Skin Corrosion	Causes severe skin burns and eye damage.[4][5][6] The compound is a lachrymator, causing irritation and tearing.[6][7][8]	pictogram GHS05: corrosion
Sensitization	May cause an allergic skin reaction.[4][6]	pictogram GHS07: exclamation mark
Reactivity	Reacts violently with water, alcohols, bases, and amines.[2][7][8][9] Do not use water to extinguish fires involving this compound.[6][9][10]	pictogram GHS05: corrosion

This table synthesizes hazard information based on the primary reactive component, benzoyl chloride.

Essential Safety and Handling

Safe handling is paramount. All operations must be conducted within a certified chemical fume hood by personnel trained in handling reactive and corrosive reagents.

Personal Protective Equipment (PPE)

• Eye Protection: Chemical safety goggles and a full-face shield are mandatory.

• Hand Protection: Wear chemical-resistant gloves. A common and effective choice is nitrile gloves, though it is best practice to consult a glove compatibility chart for acyl chlorides.

• Body Protection: A flame-resistant lab coat and closed-toe shoes are required.

Required Materials and Reagents

• Beaker or flask of appropriate size (at least 10x the volume of the waste)

• Stir bar and magnetic stir plate

• Ice bath

• Dropping funnel or pipette

• 5-10% aqueous solution of sodium hydroxide (NaOH) or a saturated solution of sodium bicarbonate (NaHCO₃)

• pH paper or pH meter

• Designated hazardous waste container, clearly labeled.[11]

Step-by-Step Disposal Protocol

This protocol is based on the controlled hydrolysis and neutralization of the acyl chloride functional group. The exothermic reaction is managed by slow, dropwise addition of the reagent to a cooled, stirred basic solution.

Workflow Overview

Caption: Disposal workflow for 4-(1,3-Dithiolan-2-yl)benzoyl chloride.

Detailed Experimental Procedure

Part 1: Quenching the Acyl Chloride

The core of this procedure is the conversion of the reactive acyl chloride to a stable sodium carboxylate salt through hydrolysis.[12]

• Prepare the Quenching Solution: In a chemical fume hood, place a beaker or flask equipped with a magnetic stir bar into an ice bath on a stir plate. Fill the vessel with a 5-10% aqueous solution of sodium hydroxide or a saturated solution of sodium bicarbonate. The volume should be sufficient to fully submerge the quantity of benzoyl chloride derivative to be disposed of, typically at a 10:1 ratio (quenching solution to waste). Begin stirring.

  • Causality: Using a cooled, stirred solution of a weak or strong base ensures that the heat generated from the exothermic hydrolysis is safely dissipated and the resulting hydrochloric acid is immediately neutralized, preventing the release of corrosive fumes.[7][13]

• Slow Addition of the Reagent: Carefully and slowly add the 4-(1,3-Dithiolan-2-yl)benzoyl chloride to the stirring basic solution drop by drop using a pipette or dropping funnel.

  • Causality: A slow rate of addition is critical to control the reaction rate and prevent a dangerous temperature increase or excessive gas evolution (carbon dioxide if using bicarbonate).[12]

• Monitor the Reaction: Continue stirring the mixture in the ice bath. If using sodium bicarbonate, the reaction is complete when the evolution of CO₂ gas ceases. If using sodium hydroxide, allow the mixture to stir for at least one hour after addition is complete to ensure full hydrolysis.

  • Trustworthiness: Visual confirmation of the cessation of gas evolution or allowing sufficient reaction time provides a reliable indicator that the reactive acyl chloride has been fully consumed.

Part 2: Waste Collection and Final Disposal

The resulting product is an aqueous solution of sodium 4-(1,3-dithiolan-2-yl)benzoate, a significantly more stable and less hazardous compound.[14]

• Verify Neutralization: Once the reaction is complete, remove the ice bath and allow the solution to warm to room temperature. Check the pH of the solution using pH paper or a calibrated meter. The final pH should be between 7 and 10. If the solution is still acidic, add more base dropwise until the target pH is reached.

  • Causality: Verifying a neutral or slightly basic pH confirms the complete neutralization of all acidic byproducts, a critical step for safe storage and disposal.

• Containerize Waste: Transfer the final, neutralized aqueous solution to a designated hazardous waste container. Ensure the container is compatible with aqueous waste and is clearly labeled with its contents, including "Aqueous waste: sodium 4-(1,3-dithiolan-2-yl)benzoate" and any other identifiers required by your institution.

  • Trustworthiness: Proper labeling prevents the accidental mixing of incompatible waste streams and ensures compliant disposal by your institution's environmental health and safety (EHS) office.[11]

• Final Disposal: Arrange for pickup and disposal of the hazardous waste container through your institution's EHS program. Do not pour the neutralized solution down the drain unless explicitly permitted by local regulations and your EHS office.[15]

Emergency Procedures

• Spill: In case of a spill, evacuate the area. For small spills within a fume hood, cautiously neutralize the liquid with an absorbent material like sodium bicarbonate before collecting it in a sealed container for disposal.[13] Do not use combustible materials like paper towels without first neutralizing. For large spills, evacuate and contact your institution's EHS emergency response team.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove all contaminated clothing. Seek immediate medical attention.[4]

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[4]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[6]

References

• Sciencemadness Wiki. (2022, July 7). Benzoyl chloride. Retrieved from [Link]

• Grokipedia. (n.d.). Benzoyl chloride. Retrieved from [Link]

• Journal of the Chemical Society, Perkin Transactions 2. (n.d.). The kinetics and mechanisms of the hydrolyses of 1,3-oxathiolanes and 1,3-dithiolanes promoted by mercury(II) and by thallium(III) ions, including the effects of pH and added anions. Retrieved from [Link]

• Sciencemadness Wiki. (2021, November 7). Benzyl chloride. Retrieved from [Link]

• Pharmazie. (1975, March). [Hydrolytic stability of various 1,3-dioxolane, 1,3-oxathiolane and 1,3-dithiolane derivatives]. Retrieved from [Link]

• Ataman Kimya. (n.d.). BENZOYL CHLORIDE. Retrieved from [Link]

• PENTA. (n.d.). BENZOYL CHLORIDE (BENZOİL KLORÜR). Retrieved from [Link]

• Journal of the American Chemical Society. (1984, December 1). Acid-catalyzed hydrolysis of 2-methylene-1,3-dithiolane. Complete analysis of a three-stage reaction mechanism. Retrieved from [Link]

• PMC. (n.d.). Rhodanine derived enethiols react to give 1,3-dithiolanes and mixed disulfides. Retrieved from [Link]

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